Cas no 1781835-02-6 (WAY 316606 hydrochloride)

• Product Name: WAY 316606 hydrochloride
• CAS No: 1781835-02-6
• MF: C₁₈H₂₀ClF₃N₂O₄S₂
• MW: 484.940611839294
• CID: 5181720
• PubChem ID: 25186563
• Update Time: 2025-06-09

WAY 316606 hydrochloride Chemical and Physical Properties

Names and Identifiers

• WAY 316606 hydrochloride
• E99035
• T23529
• 5-(phenylsulfonyl)-N-(piperidin-4-yl)-2-(trifluoromethyl)benzenesulfonamidehydrochloride
• CS-0033232
• YLOYHLUHXQJNGO-UHFFFAOYSA-N
• HY-10858A
• AKOS024458338
• WAY 316606 (hydrochloride)
• SCHEMBL18248667
• 5-(benzenesulfonyl)-N-piperidin-4-yl-2-(trifluoromethyl)benzenesulfonamide;hydrochloride
• 5-(phenylsulfonyl)-N-(piperidin-4-yl)-2-(trifluoromethyl)benzenesulfonamide hydrochloride
• WAY316606hydrochloride
• 1781835-02-6
• 5-(Phenylsulfonyl)-N-4-piperidinyl-2-(trifluoromethyl)benzenesulfonamide Hydrochloride (1:1)

• Inchi： 1S/C18H19F3N2O4S2.ClH/c19-18(20,21)16-7-6-15(28(24,25)14-4-2-1-3-5-14)12-17(16)29(26,27)23-13-8-10-22-11-9-13;/h1-7,12-13,22-23H,8-11H2;1H
• InChI Key： YLOYHLUHXQJNGO-UHFFFAOYSA-N
• SMILES： S(C1C=C(S(C2C=CC=CC=2)(=O)=O)C=CC=1C(F)(F)F)(=O)(=O)NC1CCNCC1.Cl

Computed Properties

• Exact Mass: 484.0505117g/mol
• Monoisotopic Mass: 484.0505117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 747
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on WAY 316606 hydrochloride

WAY 316606 Hydrochloride: A Promising Compound in the Field of Chemical Biology and Medicinal Chemistry

CAS No. 1781835-02-6, also known as WAY 316606 hydrochloride, is a compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique pharmacological properties and potential therapeutic applications. This compound belongs to a class of molecules that are being extensively studied for their ability to modulate specific biological pathways and targets, making it a valuable tool in both academic research and drug development.

WAY 316606 hydrochloride is a potent and selective inhibitor of the adenosine A_2A receptor (A_2AR). The adenosine A_2A receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, including inflammation, neuroprotection, and cardiovascular function. By selectively inhibiting this receptor, WAY 316606 hydrochloride has the potential to modulate these processes, making it an attractive candidate for the treatment of several diseases.

In recent years, numerous studies have highlighted the therapeutic potential of WAY 316606 hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that WAY 316606 hydrochloride effectively reduced inflammation in animal models of inflammatory diseases. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, thereby attenuating the inflammatory response. This finding suggests that WAY 316606 hydrochloride could be a promising therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, WAY 316606 hydrochloride has also shown promise in neurodegenerative diseases. Research published in the Nature Communications journal indicated that the compound could protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegeneration. In particular, WAY 316606 hydrochloride was found to enhance the survival of dopaminergic neurons in models of Parkinson's disease, suggesting its potential as a neuroprotective agent.

The cardiovascular benefits of WAY 316606 hydrochloride have also been explored. A study in the Circulation Research journal reported that the compound improved cardiac function in animal models of heart failure by reducing myocardial ischemia-reperfusion injury. The mechanism behind this effect is thought to involve the inhibition of A_2AR-mediated signaling pathways that contribute to myocardial damage during ischemic events.

In addition to its therapeutic applications, WAY 316606 hydrochloride is a valuable tool for researchers studying adenosine receptor biology. Its high selectivity for the A_2AR allows scientists to investigate the specific roles of this receptor in various physiological and pathological processes. This has led to a deeper understanding of adenosine signaling pathways and their implications for human health.

The chemical structure of CAS No. 1781835-02-6, or WAY 316606 hydrochloride, is characterized by its unique functional groups that contribute to its high affinity for the A_2AR. The compound's molecular formula is C₂₄H₂₉N_{5O4S·HCl, with a molecular weight of approximately 544.04 g/mol. Its solubility properties and stability make it suitable for both in vitro and in vivo studies.}

The synthesis of CAS No. 1781835-02-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound, making it more accessible for research purposes.

In conclusion, CAS No. 1781835-02-6 (WAY 316606 hydrochloride) is a promising compound with a wide range of potential applications in both research and therapy. Its selective inhibition of the adenosine A_2AR makes it a valuable tool for investigating biological processes and developing new treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that CAS No. 1781835-02-6 (WAY 316606 hydrochloride) will play an increasingly important role in advancing our understanding of human health and disease.